Cas no 183448-41-1 (Dimethyl 3-fluorophthalate)

• Product Name: Dimethyl 3-fluorophthalate
• CAS No: 183448-41-1
• MF: C₁₀H₉FO₄
• MW: 212.174466848373
• CID: 1089158
• PubChem ID: 13099721
• Update Time: 2025-05-20

Dimethyl 3-fluorophthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3-fluorophthalate
• 1,2-BENZENEDICARBOXYLIC ACID,3-FLUORO-,1,2-DIMETHYL ESTER
• dimethyl 3-fluorobenzene-1,2-dicarboxylate
• 3-Fluoro-phthalic Acid Dimethyl Ester
• 3-fluorophthalic acid,dimethyl ester
• AGN-PC-00KVT9
• AK139049
• SureCN621753
• Dimethyl3-fluorophthalate
• MFCD16037328
• CHGPELMANYOUNH-UHFFFAOYSA-N
• 3-fluorophthalic acid dimethylester
• 183448-41-1
• 1,2-DIMETHYL 3-FLUOROPHTHALATE
• 1,2-Benzenedicarboxylic acid, 3-fluoro-, 1,2-dimethyl ester
• 1,2-DIMETHYL 3-FLUOROBENZENE-1,2-DICARBOXYLATE
• SCHEMBL621753
• D84565
• DTXSID00518130

• Inchi： 1S/C10H9FO4/c1-14-9(12)6-4-3-5-7(11)8(6)10(13)15-2/h3-5H,1-2H3
• InChI Key： CHGPELMANYOUNH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)OC)=C1C(=O)OC

Computed Properties

• Exact Mass: 212.04848693g/mol
• Monoisotopic Mass: 212.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Dimethyl 3-fluorophthalate

Dimethyl 3-fluorophthalate: A Comprehensive Overview

Dimethyl 3-fluorophthalate (CAS No. 183448-41-1) is a compound of significant interest in various scientific and industrial applications. This compound, belonging to the phthalate ester family, has a unique structure that combines the phthalic acid backbone with a methyl group and a fluorine atom. The presence of the fluorine atom at the 3-position introduces distinct chemical properties, making it a valuable material in research and development.

The chemical structure of Dimethyl 3-fluorophthalate is characterized by a benzene ring with two ester groups attached at the ortho positions. The fluorine substitution at the meta position imparts electronic effects that influence its reactivity and stability. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as polymers and organic semiconductors. Researchers have explored its ability to form stable ester linkages, which are crucial for applications in polymer chemistry.

One of the most notable advancements involving Dimethyl 3-fluorophthalate is its role in the development of high-performance polymers. Scientists have utilized this compound to create materials with enhanced thermal stability and mechanical properties. For instance, a study published in *Advanced Materials* demonstrated that polymers synthesized using Dimethyl 3-fluorophthalate exhibit superior resistance to thermal degradation, making them suitable for high-temperature applications.

In addition to its role in polymer science, Dimethyl 3-fluorophthalate has found applications in organic electronics. Its ability to form self-assembled monolayers (SAMs) has been leveraged in the fabrication of organic field-effect transistors (OFETs). Research indicates that SAMs formed from this compound exhibit excellent charge transport properties, which are essential for high-speed electronic devices.

The synthesis of Dimethyl 3-fluorophthalate involves a multi-step process that typically starts with the preparation of phthalic anhydride derivatives. Recent innovations in catalytic methods have improved the yield and purity of this compound. For example, the use of palladium-catalyzed coupling reactions has enabled more efficient synthesis pathways, reducing production costs and environmental impact.

From an environmental perspective, understanding the degradation pathways of Dimethyl 3-fluorophthalate is critical for assessing its ecological impact. Studies have shown that under certain conditions, such as UV exposure or microbial activity, this compound undergoes hydrolysis to form phthalic acid derivatives. These degradation products are less toxic compared to other phthalates, which makes Dimethyl 3-fluorophthalate a potentially safer alternative in some applications.

In conclusion, Dimethyl 3-fluorophthalate (CAS No. 183448-41-1) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool in polymer science, organic electronics, and material chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing technological innovations.